Cas no 2169636-11-5 (2-bromobutyl 1H-imidazole-5-carboxylate)

• Product Name: 2-bromobutyl 1H-imidazole-5-carboxylate
• CAS No: 2169636-11-5
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• CID: 5777575
• PubChem ID: 165959695
• Update Time: 2025-11-01

2-bromobutyl 1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1571144
• 2169636-11-5
• 2-bromobutyl 1H-imidazole-5-carboxylate

• Inchi： 1S/C8H11BrN2O2/c1-2-6(9)4-13-8(12)7-3-10-5-11-7/h3,5-6H,2,4H2,1H3,(H,10,11)
• InChI Key： FQXGDWGWQHJTHY-UHFFFAOYSA-N
• SMILES： BrC(COC(C1=CN=CN1)=O)CC

Computed Properties

• Exact Mass: 246.00039g/mol
• Monoisotopic Mass: 246.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55Ų

Additional information on 2-bromobutyl 1H-imidazole-5-carboxylate

Introduction to 2-bromobutyl 1H-imidazole-5-carboxylate (CAS No. 2169636-11-5)

2-bromobutyl 1H-imidazole-5-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2169636-11-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of imidazole derivatives, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural incorporation of a bromobutyl group and a carboxylate moiety into the imidazole core imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The bromobutyl group in the molecular structure of 2-bromobutyl 1H-imidazole-5-carboxylate serves as a versatile handle for further functionalization. Bromine atoms are highly reactive and can participate in various chemical transformations, such as cross-coupling reactions, which are fundamental in constructing complex molecular architectures. This reactivity makes the compound an attractive building block for the synthesis of more intricate molecules, including novel drug candidates and agrochemicals.

The carboxylate group attached to the imidazole ring introduces an acidic functionality, which can be exploited in various chemical reactions, including esterification, amidation, and salt formation. This feature enhances the compound's utility as a precursor in the synthesis of bioactive molecules that require specific acid-base properties for optimal biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of imidazole derivatives in the development of therapeutic agents. Imidazole scaffolds are prevalent in natural products and pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The combination of the bromobutyl and carboxylate functionalities in 2-bromobutyl 1H-imidazole-5-carboxylate positions it as a promising candidate for further derivatization aimed at modulating biological pathways.

In particular, researchers have been exploring the potential of imidazole-based compounds as inhibitors or activators of various enzymes involved in metabolic pathways, inflammation, and cancer progression. The structural flexibility offered by the bromobutyl side chain allows for precise tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are critical factors in drug design.

One area where 2-bromobutyl 1H-imidazole-5-carboxylate has shown promise is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. Imidazole derivatives can mimic natural substrates or bind to specific pockets within protein structures, thereby disrupting or modulating cellular processes. The presence of both bromine and carboxylate functionalities provides multiple points of interaction with biological targets, enhancing binding affinity and selectivity.

Furthermore, the compound's utility extends to materials science applications. The ability to functionalize imidazole derivatives with alkyl groups like bromobutyl opens up possibilities for creating novel polymers, coatings, and functional materials with tailored properties. These materials could find applications in biomedicine, such as drug delivery systems or tissue engineering scaffolds.

The synthesis of 2-bromobutyl 1H-imidazole-5-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromobutyl group and carboxylation reactions to incorporate the carboxylate moiety. The precise control over reaction conditions is crucial to achieve high yields and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion, 2-bromobutyl 1H-imidazole-5-carboxylate (CAS No. 2169636-11-5) is a versatile intermediate with significant potential in pharmaceutical research and industrial applications. Its unique structural features—combining a reactive bromobutyl group with an acidic carboxylate functionality—make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics and functional materials.